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Introduction
Alpha-fenchene (α-fenchene) is a bicyclic monoterpene with the molecular formula C₁₀H₁₆. It

is a colorless liquid with a characteristic camphoraceous, piney, and slightly citrus-like aroma.

[1][2] Found as a constituent in numerous essential oils, α-fenchene and its derivatives are

valuable components in the flavor and fragrance industry. This document provides detailed

application notes and protocols for the use of α-fenchene in flavor and fragrance chemistry,

intended for researchers, scientists, and professionals in drug development who may

encounter this compound in their work.

While α-fenchene is utilized in fragrance formulations, it is important to note that it is not listed

as a FEMA GRAS (Generally Recognized as Safe) substance and is not included in the Food

Chemicals Codex, indicating limitations on its direct addition to food products as a flavoring

agent in some jurisdictions.[1][3] One source recommends it is "not for fragrance use" and "not

for flavor use", though this appears to be a conservative safety precaution, as other industry

resources indicate its application.[3] It is primarily used at very low levels to enhance existing

flavor profiles, particularly citrus, mint, and herbal notes in products like chewing gum and

beverages.[2]

Physicochemical and Olfactory Properties
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A comprehensive understanding of α-fenchene's properties is crucial for its effective

application.

Quantitative Data Summary
The following table summarizes the key quantitative data for α-fenchene:

Property Value References

Molecular Formula C₁₀H₁₆ [4][5]

Molecular Weight 136.24 g/mol [4][5]

CAS Number 471-84-1 [1][2]

Appearance Colorless liquid [2]

Boiling Point 157-159 °C at 760 mmHg [1]

Flash Point 35 °C (95 °F) TCC [1][3]

Vapor Pressure 3.38 mmHg at 25 °C (est.) [1]

Solubility

Soluble in alcohol; Insoluble in

water (4.886 mg/L at 25°C

est.)

[1][3]

Odor Profile

Camphoraceous, woody,

sweet, herbal, green, piney,

fresh, terpenic, spicy, dry

[2]

Odor Threshold

Low parts per billion (ppb)

range (estimated based on

similar bicyclic monoterpenes)

[6]

GC Retention Index (DB-5) 951.6 [2]

GC Retention Index

(Carbowax)
1059.17 [2]

Natural Occurrence
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Alpha-fenchene is a natural constituent of various essential oils. The table below lists some of

its natural sources and typical concentrations.

Natural Source Typical Concentration (%) References

Cypress cone oil (Egypt) 1.8 [1]

Layana oil (Zimbabwe) 1.4 [1]

Cypress oil 0.73 - 0.81 [1]

Cinnamomum fragrans leaf oil 0.30 [1]

Lime oil distilled (Mexico) 0.21 [1]

Angelica root oil 0.05 [1]

Boldo leaf oil (Italy) 0.02 [1]

Eucalyptus globulus oil

(Rwanda)
0.01 [1]

Applications in Flavor and Fragrance
Fragrance Applications
Alpha-fenchene is primarily used in fragrance compositions to impart fresh, piney, and

camphoraceous notes.[2] Its bright and clean character makes it suitable for inclusion in

perfumes, soaps, detergents, and air care products. It can be used to add a natural,

herbaceous lift to various fragrance accords.

Logical Relationship for Fragrance Formulation:
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Caption: Logical workflow for incorporating α-fenchene in fragrance creation.

Flavor Applications
In the flavor industry, α-fenchene is used sparingly to enhance certain flavor profiles. Due to the

lack of FEMA GRAS status, its use is limited and subject to regional regulations. It is typically

employed at very low levels to boost citrus, mint, and herbal notes in chewing gum, beverages,

and savory seasonings.[2]

Experimental Protocols
Synthesis of α-Fenchene via Isomerization of α-Pinene
Alpha-fenchene can be synthesized by the acid-catalyzed isomerization of α-pinene. This

process often yields a mixture of isomers, including camphene and other terpenes, with α-

fenchene being a minor product.[7] The following protocol is a general guideline based on

literature for camphene synthesis, which can be adapted and optimized to favor the formation

of α-fenchene.

Materials:

α-Pinene (high purity)

Titanium dioxide (TiO₂) hydrate catalyst (weakly acidic)[7]
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Nitrogen gas supply

Round-bottom flask with a stirrer, thermometer, and reflux condenser

Heating mantle

Distillation apparatus

Procedure:

Charge the round-bottom flask with α-pinene and 0.1 to 2.0% by weight of the titanium

dioxide hydrate catalyst under a nitrogen blanket.[7]

With stirring, heat the mixture to its reflux temperature (approximately 155-165 °C). The

heating rate should be controlled at around 2-4 °C/min.[7]

The isomerization reaction is exothermic. The heat of reaction can be managed by the

evaporative cooling of the refluxing mixture.[7]

Maintain the reaction at reflux. The reaction progress can be monitored by taking small

aliquots and analyzing them by Gas Chromatography (GC) to determine the composition of

the reaction mixture.

The reaction time can vary from 0.5 to 3.5 hours depending on the catalyst concentration

and heating rate.[7]

Once the desired conversion is achieved, cool the reaction mixture to room temperature.

The crude product mixture, containing α-fenchene, camphene, unreacted α-pinene, and

other terpenes, can then be purified.

Workflow for α-Fenchene Synthesis:
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Caption: Workflow for the synthesis and purification of α-fenchene.

Purification of α-Fenchene by Fractional Distillation
Fractional distillation is employed to separate α-fenchene from the crude reaction mixture

based on the boiling points of the different components.
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Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flasks

Heating mantle

Vacuum source (optional, for vacuum distillation to reduce boiling points and prevent

degradation)

Procedure:

Set up the fractional distillation apparatus.

Charge the distillation flask with the crude reaction mixture.

Gradually heat the flask. The components will vaporize according to their boiling points.

The vapor will rise through the fractionating column, where a series of condensations and

vaporizations will occur, leading to the separation of the components.

Monitor the temperature at the top of the column. Collect the fractions that distill over at the

boiling point of α-fenchene (157-159 °C at atmospheric pressure).

It is advisable to collect several small fractions and analyze each by GC to determine its

purity.

Analysis of α-Fenchene by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard method for the identification and quantification of α-fenchene in

essential oils and fragrance mixtures.
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Instrumentation and Conditions (General Guideline):

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) for quantification and

a Mass Spectrometer (MS) for identification.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness), is suitable.[2]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector: Split/splitless injector, with a split ratio appropriate for the sample concentration

(e.g., 50:1).

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase to 240 °C at a rate of 3 °C/min.

Hold: Maintain at 240 °C for 5 minutes.

MS Detector:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: m/z 40-350.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Sample Preparation:

Dilute the essential oil or fragrance sample in a suitable solvent (e.g., hexane or ethanol) to

an appropriate concentration for GC analysis.

Data Analysis:
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Identify α-fenchene by comparing its mass spectrum and retention index with those of a

certified reference standard and literature data.[2]

Quantify the amount of α-fenchene using an internal or external standard method with the

FID data.

GC-MS Analysis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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